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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of Disperse Red 73 (CAS No. 16889-10-4), a synthetic dye used in research and

development. Adherence to these guidelines is essential for ensuring personnel safety and

minimizing environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Disperse Red 73 is provided below.

This information is crucial for safe handling and storage.

Property Value

Molecular Formula C18H16N6O2[1][2][3]

Molecular Weight 348.36 g/mol [1][2]

Appearance Dark red powder

Solubility Soluble in ethanol, acetone, and benzene

Boiling Point 614.2°C at 760 mmHg

Flash Point 325.3°C

Density 1.22 g/cm³
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Personal Protective Equipment (PPE)
The proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against potential exposure to Disperse Red 73. The following PPE is required when handling

this compound, particularly in its powdered form.

Eye and Face Protection:

Safety Glasses: Must be compliant with EN166 (EU) or NIOSH (US) standards, with side-

shields.

Face Shield: To be worn in conjunction with safety glasses, especially when handling

larger quantities or when there is a risk of dust generation.

Hand Protection:

Chemical-Impermeable Gloves: Handle with gloves. Nitrile gloves are a suitable option.

Gloves must be inspected before use and proper removal techniques should be followed

to avoid skin contact.

Respiratory Protection:

Air-Purifying Respirator (APR): When handling the powder, a NIOSH-approved half-mask

or full-face APR with P100 filters is required to prevent inhalation of dust particles. A

proper fit test is mandatory before use. In case of fire, a self-contained breathing

apparatus (SCBA) may be necessary.

Protective Clothing:

Laboratory Coat: A full-length lab coat should be worn.

Impervious Clothing: Wear fire/flame resistant and impervious clothing.

Operational Plan: Safe Handling and Dissolution
Protocol
1. Area Preparation:
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Designate a specific area for handling Disperse Red 73, preferably within a chemical fume

hood or a well-ventilated area.

Cover the work surface with absorbent, disposable bench paper.

2. Pre-Handling Checks:

Ensure all required PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Assemble all necessary equipment, including a calibrated analytical balance, weigh paper or

boat, spatula, appropriate solvent, and primary container for the solution.

3. Weighing and Dissolution:

Don all required PPE as specified above.

Carefully weigh the desired amount of Disperse Red 73 powder, avoiding the creation of

dust.

To dissolve, slowly add the powder to the solvent while gently stirring to facilitate dissolution

and avoid splashing.

4. Labeling:

Immediately label the container with the chemical name ("Disperse Red 73"), concentration,

date, and your initials.

5. Decontamination:

Wipe down the balance and surrounding work surfaces with a damp cloth or paper towel.

Dispose of all contaminated materials, including weigh paper and bench paper, in the

designated hazardous waste container.

6. Doffing PPE and Hygiene:
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Remove PPE carefully to avoid self-contamination.

Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of Disperse Red 73 and associated waste is critical to prevent environmental

contamination.

Solid Waste:

All solid waste, including contaminated gloves, weigh paper, and bench paper, must be

collected in a designated, labeled, and sealed hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Disperse Red 73 in a designated, leak-proof, and

chemically compatible hazardous waste container.

The container must be kept closed when not in use and clearly labeled as "Hazardous

Waste" with the full chemical name and approximate concentration.

Do not discharge into drains or the environment.

Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent) and may be offered for recycling

or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose

of it in a sanitary landfill.

Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.

Disposal may involve removal to a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.

Emergency Procedures: Spill Response
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In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Disperse Red 73 Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk

Don Appropriate PPE:
- Respirator (P100)

- Double Nitrile Gloves
- Safety Goggles & Face Shield

- Lab Coat

Contain Spill
(Use absorbent pads for liquids,
cover powder with damp cloth)

Clean Up Spill:
- Solids: Gently sweep or vacuum (HEPA filter)

- Liquids: Use absorbent material

Decontaminate Spill Area
(Wash with soap and water)

Dispose of all contaminated materials
in a labeled hazardous waste container

Doff PPE Carefully

Wash Hands Thoroughly

Spill Response Complete
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Click to download full resolution via product page

Caption: Workflow for responding to a Disperse Red 73 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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